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Compound of Interest

Compound Name:
2-(2,4-Dichlorophenyl)-1,3-

dioxolane

CAS No.: 7144-98-1

Cat. No.: B3056438 Get Quote

Executive Summary & Immediate Directive
2-(2,4-Dichlorophenyl)-1,3-dioxolane (CAS: 7144-98-1) is a halogenated cyclic acetal used

primarily as an intermediate in fungicide synthesis (e.g., Propiconazole).

CRITICAL DISPOSAL STATUS: [HALOGENATED ORGANIC WASTE] [POTENTIAL

PEROXIDE FORMER] [ACID-SENSITIVE ACETAL]

Do NOT dispose of this compound down the drain. Do NOT mix with non-halogenated solvents

(e.g., acetone, ethanol) or acidic waste streams.

This guide provides a self-validating protocol to ensure compliance with RCRA (USA) and EC

(Europe) waste directives, prioritizing the prevention of uncontrolled hydrolysis and incineration

compliance.

Chemical Profile & Hazard Identification
Understanding the molecular behavior of this compound is the foundation of safety. It is not

merely a "solvent"; it is a functionalized acetal.
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Property Specification Operational Implication

CAS Number 7144-98-1
Use for waste manifesting and

inventory tracking.

Structure Cyclic Acetal with Aryl Halide

Acetal Linkage: Unstable in

acid; hydrolyzes to 2,4-

dichlorobenzaldehyde.Aryl

Halide: Requires high-

temperature incineration with

HCl scrubbing.

Flash Point >100°C (Estimated)*

Combustible. Treat as Class

IIIB liquid, but segregate as

Flammable Waste for

incineration.

Reactivity Peroxide Former (Class C)

The dioxolane ring can form

peroxides upon prolonged air

exposure.

Toxicity Irritant / Aquatic Toxin

Likely H411 (Toxic to aquatic

life). Must be prevented from

entering water tables.

*Note: While the parent 1,3-dioxolane is highly flammable (Flash point 2°C), the heavy

dichlorophenyl substitution significantly lowers volatility and raises the flash point.

Pre-Disposal Stabilization (The Self-Validating System)
Before moving the container to the waste stream, you must validate its stability. This

"Gatekeeper" step prevents accidents in the central waste storage area.

Step A: The Peroxide Check (Mandatory for containers >6 months
old)
Dioxolanes are susceptible to autoxidation.
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Visual Inspection: Check for crystal formation around the cap or in the liquid. If crystals are

present, STOP. Do not touch. Contact EHS for remote detonation/stabilization.

Test: Use a standard starch-iodide strip or commercial peroxide test strip.

Result < 10 ppm: Safe to dispose.[1]

Result > 10 ppm: Treat with ferrous sulfate or sodium metabisulfite solution to reduce

peroxides before bulking.

Step B: pH Verification (The Hydrolysis Lock)
Why? This compound is an acetal. If you pour it into a drum containing acidic waste (e.g.,

waste from an acid chloride reaction), it will hydrolyze, releasing 2,4-dichlorobenzaldehyde and

ethylene glycol. This reaction can generate heat and pressure.[2]

Test: Dip a pH strip into the waste container.

Action: Ensure the receiving waste stream is Neutral (pH 6-8) or Basic (pH 8-10). Never add

to Acidic waste (pH < 4).

Disposal Decision Logic
The following decision tree dictates the segregation logic. This prevents the costly

contamination of non-halogenated waste streams and ensures safety.
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Waste: 2-(2,4-Dichlorophenyl)-1,3-dioxolane

1. Peroxide Test Required?
(Container >6 months old)

Neutralize Peroxides
(Ferrous Sulfate)

Positive (>10ppm)

2. Check Receiving Drum pH
(Must be pH > 6)

Negative

STOP: Do Not Mix.
Select Neutral/Basic Stream.

Receiving Drum is Acidic

3. Select Waste Stream Category

Receiving Drum is Neutral/Basic

CORRECT STREAM:
Halogenated Organic Solvents

(Incineration w/ Scrubber)

Contains Cl/F/Br

INCORRECT STREAM:
Non-Halogenated Solvents

(Fuels Blending)

Avoid (Cost/Compliance Issue)

INCORRECT STREAM:
Aqueous/Acidic Waste

(Hydrolysis Risk)

Avoid (Safety Issue)

Click to download full resolution via product page

Figure 1: Segregation logic ensuring chemical stability and regulatory compliance.

Step-by-Step Disposal Protocol
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Phase 1: Collection & Segregation
Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid

metal cans if the material has degraded (potential HCl formation).

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2-(2,4-Dichlorophenyl)-1,3-dioxolane"[3][4][5]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated

Warning: Write "DO NOT MIX WITH ACIDS" in the comments section.

Phase 2: Bulking (Laboratory Scale)
Verify the receiving carboy is designated for Halogenated Solvents.

Compatibility Check: Ensure the carboy does not contain strong mineral acids (H₂SO₄, HCl)

or strong oxidizers (HNO₃).

Transfer: Pour slowly using a funnel. Use a fume hood to capture vapors.

Log: Record the volume added on the waste log sheet.

Phase 3: Final Destruction (Facility Level)
Method: High-temperature incineration (>1100°C) with a residence time >2 seconds.

Requirement: The facility must be equipped with wet scrubbers to neutralize the Hydrogen

Chloride (HCl) gas generated during combustion.

Prohibition: Do not send to "Fuel Blending" or cement kilns unless they are specifically

permitted for halogenated loads (most are not).

Emergency Spill Response
In the event of a spill (>100 mL), follow this containment workflow.
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1. Alert & Evacuate
(Vapors may be irritating)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

4. Cleanup
Scoop into sealable bag

5. Labeling
'Debris contaminated with

Halogenated Organics'

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Regulatory Compliance Codes
Jurisdiction Regulation Code / Classification

USA (EPA/RCRA) 40 CFR 261

Not P- or U-listed specifically.

Manage as D001 (if flash point

<60°C) or generally as

Halogenated Solvent Waste for

incineration.

Europe (EWC) 2000/532/EC

07 07 03* (Organic

halogenated solvents, washing

liquids and mother liquors).

Transport (DOT) 49 CFR

Likely UN 3082

(Environmentally hazardous

substance, liquid, n.o.s.) or UN

1166 (Dioxolane) if pure and

flammable. Check specific

SDS for transport

classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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